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Introduction

TAMRA-PEG3-NH2 is a fluorescent labeling reagent that merges the robust photophysical
properties of the tetramethylrhodamine (TAMRA) fluorophore with the practical advantages of a
polyethylene glycol (PEG) spacer. This molecule is an indispensable tool in a wide array of life
science and drug development applications, primarily for the covalent labeling of biomolecules.
The TAMRA component emits a bright, orange-red fluorescence, ensuring sensitive detection
in various biological assays. The hydrophilic, three-unit PEG spacer enhances water solubility
and provides a flexible linker that minimizes steric hindrance, thereby preserving the biological
activity of the labeled molecule. The terminal primary amine (-NH2) group serves as a versatile
reactive handle for conjugation to molecules containing accessible carboxylic acids or other
amine-reactive functional groups.

Core Features and Physicochemical Properties

TAMRA-PEG3-NH2 is structurally composed of three key moieties: the TAMRA fluorophore, a
three-unit PEG spacer, and a terminal primary amine. This combination makes it a highly
efficient tool for attaching a bright, photostable fluorescent label to a variety of target molecules.
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Below is a summary of the key physicochemical and spectroscopic properties of TAMRA-
PEG3-NH2 and its closely related derivatives. It is important to note that the local environment,
including solvent polarity and conjugation to a biomolecule, can influence the precise
spectroscopic characteristics.

: L E

Property Value Source(s)
Molecular Formula C33H40N407 [1]
Molecular Weight 604.7 g/mol [1]
Appearance Dark red solid N/A
Solubility Soluble in DMSO, DMF, 2]
Methanol

Excitation Maximum (Aex) ~553 nm [3]
Emission Maximum (Aem) ~575 nm [3]

Molar Extinction Coefficient (g)

= 16,000 cm~tM~?

Fluorescence Quantum Yield

(®)

~0.1

Fluorescence Lifetime (1)

~2.26 ns (in water)

Purity

Typically 295% (HPLC)

Note: Some values are for closely related TAMRA derivatives and should be considered as
approximate values for TAMRA-PEG3-NH2.

Key Applications

The ability to covalently attach TAMRA-PEG3-NH2 to biomolecules opens up a vast range of

applications in biological research and drug development:

o Fluorescence Microscopy: Labeled proteins, antibodies, or other molecules can be used to

visualize their subcellular localization and dynamic processes within live or fixed cells.
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» Flow Cytometry: Antibodies or other cell-surface binding ligands conjugated to TAMRA-
PEG3-NH2 are used for the identification, quantification, and sorting of specific cell
populations.

e Bioconjugation: The primary amine group allows for straightforward conjugation to proteins,
peptides, nucleic acids, and other biomolecules through various chemical reactions.

e Drug Delivery and Nanoparticle Tracking: By labeling nanoparticles or drug delivery vehicles
with TAMRA-PEG3-NH2, researchers can monitor their cellular uptake, intracellular
trafficking, and biodistribution.

Experimental Protocols

Protocol 1: Conjugation of TAMRA-PEG3-NH2 to a
Protein using EDC/NHS Chemistry

This protocol outlines a general procedure for labeling a protein with accessible carboxylic acid
groups (e.g., aspartic acid, glutamic acid) with TAMRA-PEG3-NH2.

Materials:

TAMRA-PEG3-NH2

o Protein of interest in an amine-free buffer (e.g., 20 mM MES, 150 mM NacCl, pH 6.0)

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

o Reaction Buffer: MES buffer or similar at pH 5.5-6.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0 or hydroxylamine

 Purification column (e.g., size-exclusion chromatography like Sephadex G-25)

Procedure:
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» Reagent Preparation:

o Prepare a stock solution of TAMRA-PEG3-NH2 in anhydrous DMSO or DMF (e.g., 10
mg/mL).

o Prepare fresh stock solutions of EDC and NHS in reaction buffer or water immediately
before use.

o Prepare the protein solution in the reaction buffer at a suitable concentration (e.g., 1-5
mg/mL).

 Activation of Protein Carboxylic Acids:

o In a microcentrifuge tube, mix the protein solution with a molar excess of EDC and NHS. A
typical molar ratio is 1:10:25 (Protein:EDC:NHS).

o Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic acid
groups, forming an amine-reactive NHS ester.

o Conjugation to TAMRA-PEG3-NH2:

o Add the TAMRA-PEG3-NH2 stock solution to the activated protein solution. The molar
ratio of the dye to the protein will determine the degree of labeling and should be
optimized for the specific application. A starting point could be a 5 to 20-fold molar excess
of the dye.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from
light.

e Quenching the Reaction:

o Add the quenching buffer to the reaction mixture to stop the reaction by consuming
unreacted NHS-esters. Incubate for 15-30 minutes.

 Purification of the Conjugate:

o Remove unconjugated dye and excess reagents by passing the reaction mixture through a
size-exclusion chromatography column.
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o Collect the fractions containing the labeled protein, which will be visibly pink/red.

o Monitor the separation by measuring the absorbance at 280 nm (for protein) and ~553 nm
(for TAMRA).

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm and 553 nm and using the Beer-Lambert law.

Protocol 2: Cellular Uptake Assay by Flow Cytometry

This protocol allows for the quantification of the uptake of a TAMRA-PEG3-NH2-labeled
molecule (e.g., a protein or nanopatrticle) by cells.

Materials:

o Cells of interest

o Complete cell culture medium

« TAMRA-PEG3-NH2 labeled molecule
o Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA (for adherent cells)

e Flow cytometer

Procedure:

o Cell Seeding:

o Seed cells in a multi-well plate at a density that will result in 70-80% confluency on the day
of the experiment.

o Incubate the cells overnight to allow for attachment.

e Treatment with Labeled Molecule:
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o Prepare serial dilutions of the TAMRA-labeled molecule in complete cell culture medium.

o Remove the old medium from the cells and add the medium containing the labeled
molecule. Include an untreated cell sample as a negative control.

o Incubate for the desired time period (e.g., 4 hours) at 37°C.

e Cell Harvesting:
o Wash the cells twice with ice-cold PBS to remove any non-internalized labeled molecules.
o For adherent cells, harvest by trypsinization.
o Resuspend the cells in a suitable buffer for flow cytometry (e.g., PBS with 2% FBS).

e Flow Cytometry Analysis:

o Analyze the cell suspension on a flow cytometer equipped with a laser and filter set
appropriate for TAMRA (e.g., 561 nm laser and a 582/15 bandpass filter).

o Gate the live cell population based on forward and side scatter.

o Quantify the mean fluorescence intensity of the TAMRA signal in the gated population to
determine the extent of uptake.

Mandatory Visualizations
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Caption: Workflow for protein labeling with TAMRA-PEG3-NH2.
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Caption: Workflow for cellular imaging using a TAMRA-labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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